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Compound of Interest

Compound Name: Sgc-cbp30

Cat. No.: B612240 Get Quote

Application Notes and Protocols for SGC-CBP30
Topic: How to Dissolve and Store SGC-CBP30 for Research

Audience: Researchers, scientists, and drug development professionals.

Introduction: SGC-CBP30 is a potent and selective chemical probe that inhibits the

bromodomains of the homologous transcriptional co-activators CREB-binding protein

(CREBBP or CBP) and p300 (EP300).[1][2][3] By competitively binding to the acetyl-lysine

recognition pocket of these bromodomains, SGC-CBP30 prevents the recruitment of CBP/p300

to acetylated histones, thereby modulating the expression of target genes.[4][5] Its high

selectivity over other bromodomain families, such as the BET family (e.g., BRD4), makes it a

precise tool for investigating the specific roles of CBP/p300 in various biological processes.[1]

[6][7] These application notes provide detailed protocols for the solubilization, storage, and

experimental use of SGC-CBP30.

Physicochemical Properties and Data
A summary of the key physicochemical properties of SGC-CBP30 is provided below.
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Property Value

Molecular Formula C₂₈H₃₃ClN₄O₃[2][6][8]

Molecular Weight 509.0 g/mol [2][6][8]

CAS Number 1613695-14-9[2][6]

Appearance Crystalline solid[2][6]

Purity ≥98%[2][6]

IC₅₀ CBP: 21-69 nM; p300: 38 nM[1][2][6][9]

Binding Constant (Kd) CBP: 21 nM; p300: 32 nM[3][10]

Solubility Data
SGC-CBP30 exhibits varying solubility depending on the solvent. It is highly soluble in organic

solvents like DMSO and ethanol but has limited solubility in aqueous media.[2]

Solvent Maximum Concentration Notes

DMSO ≥100 mg/mL (196.44 mM)[1]

Preferred solvent for stock

solutions. Use fresh,

anhydrous DMSO as moisture

can reduce solubility.[1]

Ethanol ≥25.7 mg/mL[10][11]
Ultrasonic assistance may be

required.[4][10][11]

DMF 15 mg/mL[6]

Water ≥4.67 mg/mL[10][11]

Ultrasonic assistance is

required. Not recommended

for primary stock solutions.[4]

[10][11]

DMF:PBS (pH 7.2) (1:5) 0.1 mg/mL[6]
Illustrates low aqueous

solubility.
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Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock
Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for most in vitro experiments.

Materials:

SGC-CBP30 (crystalline solid)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer and/or sonicator

Procedure:

Pre-warm SGC-CBP30: Allow the vial of SGC-CBP30 to equilibrate to room temperature

before opening to prevent condensation.

Calculate Required Volume: To prepare a 10 mM stock solution from 1 mg of SGC-CBP30
(MW: 509.0 g/mol ), you will need 196 µL of DMSO.[2]

Calculation: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

Volume (µL) = (0.001 g / (509.0 g/mol * 0.01 mol/L)) * 1,000,000 = 196.46 µL

Dissolution: Add the calculated volume of sterile DMSO to the vial containing SGC-CBP30.

Ensure Complete Solubilization: Cap the vial tightly and vortex thoroughly. If necessary,

gently warm the tube to 37°C for 10 minutes or place it in an ultrasonic bath for a few

minutes to ensure the compound dissolves completely.[10] Visually inspect the solution to

confirm there are no visible particles.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b612240?utm_src=pdf-body
https://www.benchchem.com/product/b612240?utm_src=pdf-body
https://www.benchchem.com/product/b612240?utm_src=pdf-body
https://www.benchchem.com/product/b612240?utm_src=pdf-body
https://www.stemcell.com/media/files/pis/10000026298-PIS_00.pdf
https://www.benchchem.com/product/b612240?utm_src=pdf-body
https://www.glpbio.com/sgc-cbp30.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aliquot for Storage: Dispense the stock solution into single-use, light-protected aliquots (e.g.,

10-20 µL per tube). This is critical to avoid repeated freeze-thaw cycles which can degrade

the compound.[2]

Stock Solution Workflow

Weigh SGC-CBP30
(Solid)

Add Anhydrous DMSO

  Calculate Volume

Vortex / Sonicate
(Warm to 37°C if needed)

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for SGC-CBP30 stock solution preparation.

Protocol 2: Storage and Stability
Proper storage is crucial to maintain the activity of SGC-CBP30.
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Format
Storage
Temperature

Stability Recommendations

Solid (As Supplied) -20°C[2][6] ≥ 12 months[2][9]

Store away from direct

light and with a

desiccant.[2] Some

suppliers state

stability of ≥ 4 years.

[6]

DMSO Stock Solution -20°C[2][10] Up to 1 month[10]

For longer-term

storage, -80°C is

recommended for up

to 6 months.[10]

Always use single-use

aliquots to avoid

freeze-thaw cycles.[2]

[4]

Protocol 3: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the DMSO stock solution into an aqueous medium for cell-

based assays.

Procedure:

Thaw Stock Solution: Thaw a single-use aliquot of the SGC-CBP30 DMSO stock solution at

room temperature.

Serial Dilution (Recommended): Perform serial dilutions in sterile DMSO if very low

concentrations are required. This improves accuracy.

Final Dilution: Directly before use, dilute the stock solution into pre-warmed cell culture

medium to the desired final concentration. Pipette vigorously or vortex briefly to mix.
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Control Solvent Concentration: The final concentration of DMSO in the culture medium

should not exceed 0.1% to avoid solvent-induced cytotoxicity.[2] Ensure the vehicle control

(medium + DMSO) has the same final DMSO concentration as the experimental samples.

Example: To prepare 1 mL of medium with a final SGC-CBP30 concentration of 10 µM from

a 10 mM stock, add 1 µL of the stock solution to 999 µL of culture medium.

Application Notes
SGC-CBP30 is utilized across multiple research fields to probe the function of CBP/p300.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b612240?utm_src=pdf-body-img
https://www.benchchem.com/product/b612240?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/sgc-cbp30.html
https://www.stemcell.com/media/files/pis/10000026298-PIS_00.pdf
https://www.medchemexpress.com/SGC-CBP30.html
https://abt-869.com/index.php?g=Wap&m=Article&a=detail&id=14685
https://pmc.ncbi.nlm.nih.gov/articles/PMC6504645/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6504645/
https://www.caymanchem.com/product/14469/sgc-cbp30
https://www.tocris.com/products/sgc-cbp30_4889
https://pubchem.ncbi.nlm.nih.gov/compound/Sgc-cbp30
https://bpsbioscience.com/sgc-cbp30
https://www.glpbio.com/sgc-cbp30.html
https://www.apexbt.com/sgc-cbp30.html
https://www.benchchem.com/product/b612240#how-to-dissolve-and-store-sgc-cbp30-for-research
https://www.benchchem.com/product/b612240#how-to-dissolve-and-store-sgc-cbp30-for-research
https://www.benchchem.com/product/b612240#how-to-dissolve-and-store-sgc-cbp30-for-research
https://www.benchchem.com/product/b612240#how-to-dissolve-and-store-sgc-cbp30-for-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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